Cas no 796884-22-5 (1H-Pyrazole, 1,1'-(sulfonyldi-4,1-phenylene)bis[3,5-diphenyl-)

• Product Name: 1H-Pyrazole, 1,1'-(sulfonyldi-4,1-phenylene)bis[3,5-diphenyl-
• CAS No: 796884-22-5
• MF: C₄₂H₃₀N₄O₂S
• MW: 654.778208255768
• CID: 532392
• PubChem ID: 71402784
• Update Time: 2025-04-19

1H-Pyrazole, 1,1'-(sulfonyldi-4,1-phenylene)bis[3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1-[4-[4-(3,5-diphenylpyrazol-1-yl)phenyl]sulfonylphenyl]-3,5-diphenylpyrazole
• 1,1'-[Sulfonyldi(4,1-phenylene)]bis(3,5-diphenyl-1H-pyrazole)
• 796884-22-5
• DTXSID90823740
• 1H-Pyrazole, 1,1'-(sulfonyldi-4,1-phenylene)bis[3,5-diphenyl-

• Inchi： 1S/C42H30N4O2S/c47-49(48,37-25-21-35(22-26-37)45-41(33-17-9-3-10-18-33)29-39(43-45)31-13-5-1-6-14-31)38-27-23-36(24-28-38)46-42(34-19-11-4-12-20-34)30-40(44-46)32-15-7-2-8-16-32/h1-30H
• InChI Key： VQWCNSQKIFSPFS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=N1)(C1C=CC(=CC=1)N1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=N1)(=O)=O

Computed Properties

• Exact Mass: 654.20894739g/mol
• Monoisotopic Mass: 654.20894739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 49
• Rotatable Bond Count: 8
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 78.2Ų